Cas no 108922-13-0 ((E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide)

• Product Name: (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide
• CAS No: 108922-13-0
• MF: C₁₃H₁₁N₅OS
• MW: 285.324340105057
• CID: 237407
• PubChem ID: 2377618
• Update Time: 2025-06-08

(E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide
• (1E)-1,2-DIPYRIDIN-2-YLETHANE-1,2-DIONE THIOSEMICARBAZONE
• di-pyridin-2-yl-ethanedione mono-thiosemicarbazone
• Hydrazinecarbothioamide,2-(2-oxo-1,2-di-2-pyridinylethylidene)-
• (1Z)-1,2-dipyridin-2-ylethane-1,2-dione thiosemicarbazone
• 2-[2-oxo-1,2-di(pyridin-2-yl)ethylidene]hydrazinecarbothioamide
• {[2-oxo-1,2-bis(pyridin-2-yl)ethylidene]amino}thiourea
• [(2-oxo-1,2-dipyridin-2-ylethylidene)amino]thiourea
• 108922-13-0
• AKOS034461221

• Inchi： 1S/C13H11N5OS/c14-13(20)18-17-11(9-5-1-3-7-15-9)12(19)10-6-2-4-8-16-10/h1-8H,(H3,14,18,20)
• InChI Key： ROYMGMZWTFFYMS-UHFFFAOYSA-N
• SMILES： S=C(N)NN=C(C(C1C=CC=CN=1)=O)C1C=CC=CN=1

Computed Properties

• Exact Mass: 285.06863
• Monoisotopic Mass: 285.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 93.26

Additional information on (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide

Comprehensive Overview of (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide (CAS No. 108922-13-0)

(E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide, with the CAS number 108922-13-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique hydrazinecarbothioamide backbone and pyridinyl substituents, exhibits remarkable potential in various applications, ranging from pharmaceutical intermediates to advanced material synthesis.

The structural complexity of (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide makes it a subject of interest for researchers exploring heterocyclic compounds and their biological activities. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its CAS no 108922-13-0 is frequently searched in academic databases, reflecting its relevance in contemporary chemical research.

In the context of drug discovery, this compound's pyridine and hydrazine moieties contribute to its ability to interact with biological targets. Researchers are particularly interested in its potential as a chelating agent, which could be leveraged in the design of metal-based therapeutics. The E-configuration of the molecule further enhances its stereochemical specificity, making it a valuable tool in asymmetric synthesis.

From a material science perspective, (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide is being investigated for its photophysical properties. Its conjugated system allows for interesting electronic transitions, which could be exploited in the development of organic semiconductors or fluorescent probes. The compound's CAS 108922-13-0 is often referenced in patents related to optoelectronic materials, underscoring its industrial significance.

Synthetic accessibility is another key advantage of this compound. Modern green chemistry approaches have been applied to its production, minimizing environmental impact while maintaining high yields. This aligns with the growing demand for sustainable chemical processes, a topic frequently searched in conjunction with specialty chemicals like 108922-13-0.

Analytical characterization of (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The CAS no 108922-13-0 serves as a unique identifier in these analytical reports, ensuring traceability across scientific literature.

In summary, (E)-2-(2-Oxo-1,2-di(pyridin-2-yl)ethylidene)hydrazinecarbothioamide represents a versatile chemical entity with broad applicability. Its CAS 108922-13-0 designation facilitates easy retrieval of relevant studies, while its structural features continue to inspire innovation across multiple scientific disciplines. As research progresses, this compound is likely to remain at the forefront of developments in medicinal chemistry and functional materials.